Cas no 101527-40-6 (5'-O-tert-Butyldiphenylsilyl-thymidine)
5'-O-tert-Butyldiphenylsilyl-thymidine is a protected nucleoside derivative widely used in oligonucleotide synthesis. The tert-butyldiphenylsilyl (TBDPS) group at the 5'-position provides selective protection for the primary hydroxyl group, ensuring stability under various reaction conditions while allowing controlled deprotection when required. This compound is particularly valuable in solid-phase synthesis, where its robust protecting group minimizes side reactions and enhances yield. Its compatibility with standard phosphoramidite chemistry makes it a reliable intermediate for constructing DNA sequences. The TBDPS group also offers improved solubility in organic solvents, facilitating purification and handling. This derivative is essential for researchers requiring precise and efficient thymidine incorporation in synthetic nucleic acids.
101527-40-6 structure
Product Name:5'-O-tert-Butyldiphenylsilyl-thymidine
CAS No:101527-40-6
MF:C26H32N2O5Si
MW:480.62818813324
CID:2866202
PubChem ID:11812846
Update Time:2025-05-28
5'-O-tert-Butyldiphenylsilyl-thymidine Chemical and Physical Properties
Names and Identifiers
-
- 5'-O-TBDPS-dT
- 5'-O-(tert-butyldimethylsilyl)thymidine;5'-O-(tert-butyldiphenylsilyl)-2'-deoxythymidine;5'-O-(tert-butyldiphenylsilyl)thymidine;1-[5-O-(tert-butyldiphenylsilyl)-2-deoxy-β-D-erythro-pentofuranosyl]thymine;5'-O-tert-butyldiphenylsilyl-2'-deoxythymidine;5'-O-(tert-butyldiphenylsilyl)thimidine;
- 5'-O-tert-Butyldiphenylsilyl-thymidine
- 5'-O-tert-Butyldiphenylsilylthymidine
- 5'-O-[(1,1-Dimethylethyl)diphenylsilyl]thymidine
- SCHEMBL5802542
- 5'-O-t-butyldiphenylsilyl thymidine
- 101527-40-6
- DARXFPLZEZMZTP-YTFSRNRJSA-N
- 5'-O-(t-butyldiphenylsilyl)thymidine
-
- Inchi: 1S/C26H32N2O5Si/c1-18-16-28(25(31)27-24(18)30)23-15-21(29)22(33-23)17-32-34(26(2,3)4,19-11-7-5-8-12-19)20-13-9-6-10-14-20/h5-14,16,21-23,29H,15,17H2,1-4H3,(H,27,30,31)/t21-,22+,23+/m0/s1
- InChI Key: DARXFPLZEZMZTP-YTFSRNRJSA-N
- SMILES: [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O
Computed Properties
- Exact Mass: 480.20800
- Monoisotopic Mass: 480.20804866Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 765
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.1Ų
Experimental Properties
- PSA: 93.55000
- LogP: 2.07000
5'-O-tert-Butyldiphenylsilyl-thymidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O210885-1g |
5'-O-tert-Butyldiphenylsilyl-thymidine |
101527-40-6 | 1g |
$ 190.00 | 2022-06-03 | ||
| TRC | O210885-2.5g |
5'-O-tert-Butyldiphenylsilyl-thymidine |
101527-40-6 | 2.5g |
$ 285.00 | 2022-06-03 | ||
| TRC | O210885-5g |
5'-O-tert-Butyldiphenylsilyl-thymidine |
101527-40-6 | 5g |
$ 620.00 | 2022-06-03 |
5'-O-tert-Butyldiphenylsilyl-thymidine Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
101527-40-6 (5'-O-tert-Butyldiphenylsilyl-thymidine) Related Products
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- 514211-15-5(CYTIDINE, 2'-DEOXY-3'-O-[(1,1-DIMETHYLETHYL)DIPHENYLSILYL]-)
- 236754-84-0(2,4(1H,3H)-Pyrimidinedione, 1-[(2R,4S,5R)-5-[(1E)-2-bromoethenyl]-4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]tetrahydro-2-furanyl]-5-methyl-)
- 752232-94-3(URIDINE, 5-[2-[[(1,1-DIMETHYLETHYL)DIPHENYLSILYL]OXY]ETHYL]-)
- 398456-06-9(Thymidine, 3'-O-amino-5'-O-[(1,1-dimethylethyl)diphenylsilyl]-)
- 607716-77-8(Thymidine, 5'-O-[(1,1-dimethylethyl)diphenylsilyl]-4'-C-ethenyl-)
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